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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566

Introduction

Triclocarban (TCC) is a high-production-volume antimicrobial agent extensively used in
personal care products such as soaps, deodorants, and detergents.[1][2] Due to its widespread
use and disposal down the drain, TCC is a frequent contaminant in various environmental
compartments, including water, soil, and sediment.[2][3] Its persistence in the environment, with
predicted half-lives of up to 540 days in sediment, raises concerns about its potential ecological
and human health impacts.[2][4] Accurate and sensitive analytical methods are crucial for
monitoring its environmental fate and exposure.

This document provides detailed application notes and protocols for the analysis of
Triclocarban in environmental samples using isotope dilution liquid chromatography-tandem
mass spectrometry (LC-MS/MS) with Triclocarban-13C6 as an internal standard.[5][6] Isotope
dilution is the gold standard for quantitative analysis as it corrects for matrix effects and
variations in extraction efficiency and instrument response, ensuring high accuracy and
precision.[7]

Core Principles of Isotope Dilution Mass
Spectrometry (IDMS)

Isotope dilution mass spectrometry involves the addition of a known amount of an isotopically
labeled version of the analyte of interest (in this case, Triclocarban-13C6) to the sample at the
beginning of the analytical process.[6] This labeled internal standard is chemically identical to
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the native analyte and therefore behaves similarly during extraction, cleanup, and analysis. By
measuring the ratio of the native analyte to the labeled internal standard in the final extract, the
concentration of the native analyte in the original sample can be accurately determined,
regardless of sample losses during preparation.

Application Notes

Target Analytes:

e Triclocarban (TCC)

¢ Internal Standard: Triclocarban-13C6 (TCC-13C6)[6][8]
Matrices:

o Water (River water, Wastewater)[7]

e Soil[8]

e Sediment[9]

Instrumentation:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[7]
General Workflow:

The general workflow for the analysis of Triclocarban in environmental samples using
Triclocarban-13C6 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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